N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-(1-benzyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C18H17N5O2S/c1-13(24)15-8-5-9-16(10-15)19-17(25)12-26-18-20-21-22-23(18)11-14-6-3-2-4-7-14/h2-10H,11-12H2,1H3,(H,19,25)
• InChI Key: CHBFIXNQYKJGCY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=NN2CC3=CC=CC=C3
• Molecular Formula: C18H17N5O2S
• Molecular Weight: 367.4 g/mol

Description

N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide, also known as ABT-639, is a novel small molecule compound that has been synthesized for scientific research purposes. ABT-639 belongs to the class of compounds known as T-type calcium channel blockers, which are known to have potential therapeutic applications in various diseases.

Mechanism of Action

N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide blocks T-type calcium channels by binding to a specific site on the channel protein. This binding prevents the influx of calcium ions into cells, which is necessary for various cellular functions. By blocking T-type calcium channels, this compound can modulate neuronal excitability and reduce pain perception.
Biochemical and physiological effects:
This compound has been shown to modulate neuronal excitability in various regions of the brain, including the thalamus and hippocampus. This compound has also been shown to reduce pain perception in animal models of neuropathic pain. In addition, this compound has been shown to have vasodilatory effects, which may have potential applications in cardiovascular diseases.

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide has several advantages for laboratory experiments. It is a small molecule compound that can be easily synthesized and purified. It has been extensively studied for its pharmacological properties and has been shown to be effective in various disease models. However, this compound also has some limitations. It has a relatively short half-life and may require frequent dosing in animal studies. In addition, this compound may have off-target effects that need to be carefully evaluated.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide. One potential area of research is the development of more potent and selective T-type calcium channel blockers. Another area of research is the evaluation of this compound in clinical trials for various diseases. In addition, the mechanisms underlying the vasodilatory effects of this compound need to be further elucidated. Overall, this compound has potential applications in various diseases and is a promising compound for scientific research.

Scientific Research Applications

N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including epilepsy, neuropathic pain, and cardiovascular diseases. This compound has been shown to effectively block T-type calcium channels, which are known to play a role in the pathogenesis of these diseases.